1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol
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Overview
Description
1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol is a chemical compound with the molecular formula C14H19F2NO and a molecular weight of 255.30 g/mol . This compound is characterized by the presence of a benzylamino group attached to a difluorocyclohexanol structure. It is primarily used for research purposes and has various applications in scientific studies.
Preparation Methods
The synthesis of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol typically involves multi-step organic reactions. One common method includes the reaction of benzylamine with a difluorocyclohexanone derivative under controlled conditions. The reaction conditions often involve the use of solvents such as methanol or ethanol and catalysts to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert it into different alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.
Common reagents used in these reactions include acids, bases, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: Researchers use it to study the interactions of benzylamino derivatives with biological systems.
Industry: This compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol involves its interaction with specific molecular targets. The benzylamino group can interact with various enzymes and receptors, influencing their activity. The difluorocyclohexanol moiety can affect the compound’s solubility and stability, enhancing its effectiveness in biological systems .
Comparison with Similar Compounds
1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol can be compared with other similar compounds such as:
4,4-Difluorocyclohexanamine: Similar in structure but lacks the benzylamino group, affecting its reactivity and applications.
Benzylamino derivatives: Compounds with different substituents on the benzylamino group, which can alter their biological activity and chemical properties.
The uniqueness of this compound lies in its specific combination of functional groups, which provides distinct chemical and biological properties.
Properties
Molecular Formula |
C14H19F2NO |
---|---|
Molecular Weight |
255.30 g/mol |
IUPAC Name |
1-[(benzylamino)methyl]-4,4-difluorocyclohexan-1-ol |
InChI |
InChI=1S/C14H19F2NO/c15-14(16)8-6-13(18,7-9-14)11-17-10-12-4-2-1-3-5-12/h1-5,17-18H,6-11H2 |
InChI Key |
OPARBCAVOHCYSG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1(CNCC2=CC=CC=C2)O)(F)F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.